Fluorinated carboxylate ester-based electrolyte for lithium ion batteries operated at low temperature†

Chemical Communications Pub Date: 2020-07-04 DOI: 10.1039/D0CC04049E

Abstract

A well-formulated electrolyte is proposed based on a fluorinated carboxylate ester solvent, which shows a wide electrochemical window (0–4.73 V, vs. Li+/Li), low solvation energy (10.05 kJ mol−1) and ability to maintain a liquid state at temperatures as low as −120 °C. This electrolyte produced batteries with superior electrochemical performance at low temperatures relative to carbonate-based electrolytes.

Graphical abstract: Fluorinated carboxylate ester-based electrolyte for lithium ion batteries operated at low temperature
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